The action of toluene-p-sulphonyl azide on cyclic azomethines

Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39680000227

Abstract

Toluene-p-sulphonyl azide gives cyclic amidines with 2-methyl-1-piperideine and 2,5-dimethyl-1-pyrroline. The products are rationalised on the basis of an imine–enamine equilibrium in the starting azomethines.

Recommended Literature